![molecular formula C17H21NO B6275635 6-(3-tert-butylphenyl)-2-oxaspiro[3.3]heptane-6-carbonitrile CAS No. 2763759-48-2](/img/no-structure.png)
6-(3-tert-butylphenyl)-2-oxaspiro[3.3]heptane-6-carbonitrile
Overview
Description
6-(3-tert-Butylphenyl)-2-oxaspiro[3.3]heptane-6-carbonitrile, also known as 6-(3-tert-Butylphenyl)-2-oxa-spiro[3.3]heptane-6-carbonitrile, is a synthetic compound with a wide range of uses in scientific research. It is a cyclic compound consisting of two rings, a tert-butylphenyl ring and a cyclohexane ring, connected by a carbonitrile group. This compound is a versatile molecule due to its high solubility in organic solvents, its low toxicity and its stability at room temperature. This molecule has been used in a variety of scientific applications, including organic synthesis, medicinal chemistry, and drug discovery.
Scientific Research Applications
6-(3-tert-butylphenyl)-2-oxaspiro[3.3]heptane-6-carbonitrile(3-tert-Butylphenyl)-2-oxaspiro[3.3]heptane-6-(3-tert-butylphenyl)-2-oxaspiro[3.3]heptane-6-carbonitrilecarbonitrile has a wide range of applications in scientific research. It has been used in organic synthesis as a catalyst for the synthesis of a variety of compounds, including chiral compounds and heterocyclic compounds. It has also been used in medicinal chemistry for the synthesis of pharmaceuticals and drug candidates. Additionally, this compound(3-tert-Butylphenyl)-2-oxaspiro[3.3]heptane-6-(3-tert-butylphenyl)-2-oxaspiro[3.3]heptane-6-carbonitrilecarbonitrile has been used in drug discovery as a lead compound in the development of new drugs.
Mechanism of Action
The mechanism of action of 6-(3-tert-butylphenyl)-2-oxaspiro[3.3]heptane-6-carbonitrile(3-tert-Butylphenyl)-2-oxaspiro[3.3]heptane-6-(3-tert-butylphenyl)-2-oxaspiro[3.3]heptane-6-carbonitrilecarbonitrile is not fully understood. It is believed to act as a catalyst for certain reactions, such as the synthesis of chiral compounds and heterocyclic compounds. It is also believed to act as an inhibitor of certain enzymes, such as cyclooxygenase and lipoxygenase, which are involved in inflammation. Additionally, this compound(3-tert-Butylphenyl)-2-oxaspiro[3.3]heptane-6-(3-tert-butylphenyl)-2-oxaspiro[3.3]heptane-6-carbonitrilecarbonitrile has been shown to bind to certain receptors, such as the serotonin receptor, which may be involved in its mechanism of action.
Biochemical and Physiological Effects
This compound(3-tert-Butylphenyl)-2-oxaspiro[3.3]heptane-6-(3-tert-butylphenyl)-2-oxaspiro[3.3]heptane-6-carbonitrilecarbonitrile has a wide range of biochemical and physiological effects. It has been shown to inhibit the synthesis of certain proteins, including cyclooxygenase and lipoxygenase, which are involved in inflammation. Additionally, this compound(3-tert-Butylphenyl)-2-oxaspiro[3.3]heptane-6-(3-tert-butylphenyl)-2-oxaspiro[3.3]heptane-6-carbonitrilecarbonitrile has been shown to bind to certain receptors, such as the serotonin receptor, which may be involved in its mechanism of action. Additionally, this compound(3-tert-Butylphenyl)-2-oxaspiro[3.3]heptane-6-(3-tert-butylphenyl)-2-oxaspiro[3.3]heptane-6-carbonitrilecarbonitrile has been shown to act as an antioxidant, protecting cells from oxidative damage.
Advantages and Limitations for Lab Experiments
6-(3-tert-butylphenyl)-2-oxaspiro[3.3]heptane-6-carbonitrile(3-tert-Butylphenyl)-2-oxaspiro[3.3]heptane-6-(3-tert-butylphenyl)-2-oxaspiro[3.3]heptane-6-carbonitrilecarbonitrile has a number of advantages and limitations when used in laboratory experiments. One advantage is its high solubility in organic solvents, which makes it easy to use in a variety of reactions. Additionally, this compound(3-tert-Butylphenyl)-2-oxaspiro[3.3]heptane-6-(3-tert-butylphenyl)-2-oxaspiro[3.3]heptane-6-carbonitrilecarbonitrile is relatively non-toxic, making it safe to use in laboratory experiments. A limitation of this compound(3-tert-Butylphenyl)-2-oxaspiro[3.3]heptane-6-(3-tert-butylphenyl)-2-oxaspiro[3.3]heptane-6-carbonitrilecarbonitrile is its instability at high temperatures, which can limit its use in certain laboratory experiments.
Future Directions
Future research on 6-(3-tert-butylphenyl)-2-oxaspiro[3.3]heptane-6-carbonitrile(3-tert-Butylphenyl)-2-oxaspiro[3.3]heptane-6-(3-tert-butylphenyl)-2-oxaspiro[3.3]heptane-6-carbonitrilecarbonitrile may focus on its potential applications in drug discovery. Additionally, further research may be conducted on its mechanism of action, as well as its biochemical and physiological effects on the body. Additionally, research may be conducted on the synthesis of new compounds based on this compound(3-tert-Butylphenyl)-2-oxaspiro[3.3]heptane-6-(3-tert-butylphenyl)-2-oxaspiro[3.3]heptane-6-carbonitrilecarbonitrile. Finally, research may be conducted on the development of new methods for the synthesis of this compound(3-tert-Butylphenyl)-2-oxaspiro[3.3]heptane-6-(3-tert-butylphenyl)-2-oxaspiro[3.3]heptane-6-carbonitrilecarbonitrile.
Synthesis Methods
6-(3-tert-butylphenyl)-2-oxaspiro[3.3]heptane-6-carbonitrile(3-tert-Butylphenyl)-2-oxaspiro[3.3]heptane-6-(3-tert-butylphenyl)-2-oxaspiro[3.3]heptane-6-carbonitrilecarbonitrile can be synthesized through a variety of methods. The most common method involves the reaction of tert-butyl bromide with cyclohexylamine in the presence of a base such as sodium hydroxide or potassium carbonate. This reaction produces a cyclic amide, which can then be reacted with a carbonitrile source such as acetonitrile or dinitrile. The resulting product is this compound(3-tert-Butylphenyl)-2-oxaspiro[3.3]heptane-6-(3-tert-butylphenyl)-2-oxaspiro[3.3]heptane-6-carbonitrilecarbonitrile.
Properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 6-(3-tert-butylphenyl)-2-oxaspiro[3.3]heptane-6-carbonitrile involves the reaction of a tert-butylphenyl ketone with malononitrile followed by cyclization to form the spirocyclic compound.", "Starting Materials": [ "tert-butylphenyl ketone", "malononitrile", "sodium ethoxide", "ethanol", "acetic acid", "water" ], "Reaction": [ "Step 1: Dissolve tert-butylphenyl ketone and malononitrile in ethanol.", "Step 2: Add sodium ethoxide to the mixture and stir for 1 hour at room temperature.", "Step 3: Add acetic acid to the mixture and stir for 30 minutes.", "Step 4: Filter the mixture and wash the solid with water.", "Step 5: Dry the solid and dissolve in ethanol.", "Step 6: Heat the solution to reflux for 4 hours.", "Step 7: Cool the solution and filter the solid.", "Step 8: Wash the solid with water and dry to obtain the final product." ] } | |
| 2763759-48-2 | |
Molecular Formula |
C17H21NO |
Molecular Weight |
255.4 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
